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Compound of Interest

Compound Name: 3-Methyltetrahydrofuran

Cat. No.: B083541 Get Quote

An In-depth Technical Guide to the Safety of 3-Methyltetrahydrofuran

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety data for 3-Methyltetrahydrofuran
(3-MeTHF), a versatile and increasingly popular solvent in the pharmaceutical and chemical

industries.[1] Due to its favorable properties, including its potential to be derived from

renewable resources, 3-MeTHF is often considered a greener alternative to other solvents like

tetrahydrofuran (THF).[1][2] This document collates critical safety information, presents

quantitative data in a structured format, and outlines experimental methodologies relevant to its

safe handling and use.

Chemical and Physical Properties
Proper safety assessment begins with a clear understanding of the substance's physical and

chemical properties. These characteristics influence its behavior under various conditions and

are fundamental to risk assessment in a laboratory or manufacturing setting.
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Property Value Source

CAS Number 13423-15-9 [3][4]

Molecular Formula C5H10O [3][4][5]

Molecular Weight 86.13 g/mol [2][3][4][5]

Appearance Colorless, clear liquid [2]

Boiling Point 137°C [2]

Density 0.87 g/cm³ [2]

Vapor Pressure 82.7 mmHg at 25°C [3]

Purity Min 99.5% [2]

Moisture Content Max 200 PPM [2]

Hazard Identification and Classification
3-Methyltetrahydrofuran is classified as a hazardous substance. The Globally Harmonized

System (GHS) of Classification and Labelling of Chemicals provides a standardized framework

for communicating these hazards.

Hazard Class GHS Category Hazard Statement

Flammable Liquids Category 2
H225: Highly flammable liquid

and vapor[3][4]

Skin Corrosion/Irritation Sub-category 1C
H314: Causes severe skin

burns and eye damage[3][4]

Serious Eye Damage Category 1
H318: Causes serious eye

damage[4]

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H336: May cause drowsiness

or dizziness[3][4]

Primary hazards associated with 3-MeTHF include its high flammability and its corrosive effects

on skin and eyes.[4]
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Toxicological Data
While specific toxicological data for 3-Methyltetrahydrofuran is not extensively detailed in all

safety data sheets, with some sources noting 100% of the mixture consists of ingredients of

unknown toxicity, related compounds and general classifications provide insight into its

potential health effects.[5]

Endpoint Value Species Route

Acute Oral LD50

2,500 mg/kg (ATE for

2-

Methyltetrahydrofuran

-3-one)

(Not specified) Oral

Skin Irritation Causes skin irritation (Not specified) Dermal

Eye Irritation
Causes serious eye

damage
(Not specified) Ocular

Inhalation

May cause

drowsiness or

dizziness

(Not specified) Inhalation

It is important to note that one safety data sheet for a related compound, 2-

Methyltetrahydrofuran-3-one, indicates no irritant effect on the skin or eyes and no known

sensitizing effects.[6] However, given the GHS classification for 3-Methyltetrahydrofuran, it is

crucial to handle it with appropriate protective measures to avoid direct contact.

Fire and Explosion Hazards
The high flammability of 3-Methyltetrahydrofuran presents a significant fire and explosion

risk.[7][8]
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Parameter Value/Information

Flammability Highly flammable liquid and vapor[3][5][7]

Flash Point

Liquids with a flash point below 22.8 °C (73 °F)

and a boiling point at or above 37.8 °C (100 °F)

are classified as highly flammable.[3]

Explosion Hazard

Vapors may form explosive mixtures with air and

can travel to an ignition source and flash back.

[7] Containers may explode when heated.[7]

Suitable Extinguishing Media

Dry chemical, carbon dioxide, or alcohol-

resistant foam.[3][7] Water spray or fog can also

be used.[7]

Unsuitable Extinguishing Media
Using a direct water stream may be inefficient.

[7]

Hazardous Combustion Products Carbon oxides.[5]

Experimental Protocol: Flash Point Determination (Closed-Cup Method)

The flash point of a volatile liquid is determined to assess its fire hazard. A common method is

the Pensky-Martens closed-cup test (e.g., ASTM D93).

Apparatus: A test cup with a tightly fitting lid equipped with a stirring device, a port for

introducing an ignition source, and a temperature measuring device.

Procedure:

A specified volume of the sample is placed in the test cup.

The lid is closed, and the sample is heated at a slow, constant rate while being stirred.

At regular temperature intervals, an ignition source (a small flame) is introduced into the

vapor space above the liquid through the port in the lid.

The flash point is the lowest temperature at which the application of the ignition source

causes the vapors of the sample to ignite.
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Accidental Release Measures
In the event of a spill, a systematic approach is necessary to mitigate exposure and prevent

further contamination.[5][7]

Personal Precautions and Emergency Procedures:

Eliminate all ignition sources (sparks, open flames, hot surfaces).[5][7]

Evacuate personnel from the area.[5]

Ensure adequate ventilation.[5]

Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,

safety goggles, and respiratory protection if necessary.[3]

Avoid breathing vapors or mist.[3]

Environmental Precautions:

Prevent the substance from entering drains, sewers, or waterways.[5][7]

Methods for Containment and Cleaning Up:

For small spills, absorb the material with a non-combustible absorbent such as sand, earth,

or vermiculite.[5][7]

Use non-sparking tools to collect the absorbed material and place it in a suitable, labeled

container for disposal.[3][7]

For large spills, consider using a vapor-suppressing foam.[7]

Handling, Storage, and Personal Protection
Safe handling and storage practices are paramount to minimizing the risks associated with 3-
Methyltetrahydrofuran.

Handling:
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Work in a well-ventilated area or under a chemical fume hood.[3]

Keep the container tightly closed when not in use.[3]

Ground and bond containers and receiving equipment to prevent static discharge.[3][5]

Use only non-sparking tools.[3][5]

Avoid contact with skin, eyes, and clothing.[3]

Wash hands thoroughly after handling.[5]

Storage:

Store in a cool, dry, and well-ventilated place away from heat and ignition sources.[3][5]

Keep containers tightly closed.[3][5]

Store separately from incompatible materials such as strong oxidizing agents.[5]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles or a face shield.[3][5]

Skin Protection: Wear chemical-resistant gloves and protective clothing.[3][5]

Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a

NIOSH/MSHA-approved respirator.[5]
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Workflow for Handling 3-Methyltetrahydrofuran

Start: Prepare for Handling

Assess Risks and
Required Procedures

Don Personal Protective
Equipment (PPE)

- Goggles
- Gloves

- Lab Coat

Handle 3-MeTHF in
Ventilated Area
(Fume Hood)

Store in Tightly Sealed
Container in a Cool,
Well-Ventilated Area

Accidental Spill Occurs

End: Procedure Complete

No Incidents

Follow Spill Cleanup Protocol:
1. Evacuate & Ventilate

2. Eliminate Ignition Sources
3. Contain with Absorbent

4. Collect with Non-Sparking Tools

Dispose of Waste in
Accordance with Regulations

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of 3-Methyltetrahydrofuran.
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First Aid Measures
Immediate and appropriate first aid is critical in the event of exposure.[5]

Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, administer oxygen. If breathing has

stopped, provide artificial respiration. Seek

immediate medical attention.[3][5]

Skin Contact

Immediately remove all contaminated clothing.

Wash the affected area with plenty of soap and

water. Seek medical attention if irritation

persists.[3][5]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Seek

immediate medical attention.[3]

Ingestion

Do NOT induce vomiting. Rinse the mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[3][5]

Note to Physicians: Treat symptomatically.[5]

Disposal Considerations
Waste material must be disposed of in accordance with local, regional, and national

regulations.[5] Uncleaned containers should be treated as the product itself. Do not mix with

other waste. It is recommended to use a licensed professional waste disposal service.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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